3-Acetamido-3-(2,3-dimethoxyphenyl)propanoic acid
Overview
Description
3-Acetamido-3-(2,3-dimethoxyphenyl)propanoic acid, also known as ADMA, is a naturally occurring amino acid derivative that is produced by the methylation of arginine residues in proteins. ADMA has been found to play a significant role in various physiological and pathological processes, including cardiovascular diseases, kidney diseases, and diabetes.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis and Insect Growth Regulator Application : Ethyl 3-(2-(4-chlorophenoxy)acetamido)propanoate, a compound structurally related to 3-Acetamido-3-(2,3-dimethoxyphenyl)propanoic acid, has been synthesized and studied as a potential insect growth regulator. Its structure was confirmed using spectroscopic techniques, and it was tested against the Galleria mellonella, showing significant bioactivity (Devi & Awasthi, 2022).
Molecular Geometry and Spectroscopy
- Copper(I) Complexes with Pyridylmethylamide Ligands : A study on Cu(I) complexes with ligands including 2,2-dimethyl-N-(2-pyridylmethyl)propionamide, a molecule related to 3-Acetamido-3-(2,3-dimethoxyphenyl)propanoic acid, offers insights into their structural analysis and molecular geometry (Yang, Powell, & Houser, 2007).
Polymer Science
- Conformation Changes in Synthetic Polypeptides : Research involving Poly‐N5‐(3‐hydroxypropyl)‐L‐glutamine, synthesized from a reaction involving a similar compound, explores its solubility and conformation changes in different solvents, contributing to the understanding of polymer science (Lupu‐Lotan, Yaron, Berger, & Sela, 1965).
Chemical Synthesis
- Synthesis of 4-O-Methyl-N-acetylneuraminic Acid : A study detailing the synthesis of a complex sugar derivative, starting from a compound related to 3-Acetamido-3-(2,3-dimethoxyphenyl)propanoic acid, contributes to the field of organic synthesis and carbohydrate chemistry (Beau, Sinaÿ, Kamerling, & Vliegenthart, 1978).
Optical Purity and Asymmetric Hydrogenation
- Optically Pure Isoquinolinecarboxylic Acid Synthesis : Research on the synthesis of optically pure isoquinolinecarboxylic acid, using a process involving a compound structurally similar to 3-Acetamido-3-(2,3-dimethoxyphenyl)propanoic acid, has implications in asymmetric synthesis and pharmacology (O'reilly, Derwin, & Lin, 1990).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
3-acetamido-3-(2,3-dimethoxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO5/c1-8(15)14-10(7-12(16)17)9-5-4-6-11(18-2)13(9)19-3/h4-6,10H,7H2,1-3H3,(H,14,15)(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEHSJDVXUFFZGA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CC(=O)O)C1=C(C(=CC=C1)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Acetamido-3-(2,3-dimethoxyphenyl)propanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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